Cas no 2227724-19-6 ((2S)-1-(2-nitrophenyl)propan-2-ol)

• Product Name: (2S)-1-(2-nitrophenyl)propan-2-ol
• CAS No: 2227724-19-6
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 6143359
• PubChem ID: 67856049
• Update Time: 2025-11-01

(2S)-1-(2-nitrophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(2-nitrophenyl)propan-2-ol
• SCHEMBL9459079
• EN300-1767154
• 2227724-19-6

• Inchi： 1S/C9H11NO3/c1-7(11)6-8-4-2-3-5-9(8)10(12)13/h2-5,7,11H,6H2,1H3/t7-/m0/s1
• InChI Key： RARBHJDPCXTMNB-ZETCQYMHSA-N
• SMILES： O[C@@H](C)CC1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 181.07389321g/mol
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66Ų

Additional information on (2S)-1-(2-nitrophenyl)propan-2-ol

Comprehensive Overview of (2S)-1-(2-nitrophenyl)propan-2-ol (CAS No. 2227724-19-6): Properties, Applications, and Research Insights

The compound (2S)-1-(2-nitrophenyl)propan-2-ol (CAS No. 2227724-19-6) is a chiral organic molecule featuring a 2-nitrophenyl group attached to a propan-2-ol backbone. Its stereospecific (2S) configuration makes it a valuable intermediate in asymmetric synthesis and pharmaceutical research. With the growing demand for enantiopure compounds in drug development, this molecule has garnered attention for its potential role in chiral auxiliaries and catalysts. Researchers are increasingly exploring its utility in green chemistry applications, aligning with global trends toward sustainable synthesis.

Recent studies highlight the compound's relevance in structure-activity relationship (SAR) studies, particularly in designing bioactive molecules. Its nitrophenyl moiety offers unique electronic properties, enabling interactions with biological targets. In 2023, a Journal of Medicinal Chemistry report emphasized its use in optimizing kinase inhibitors, a hot topic in oncology research. Furthermore, its solubility and stability profiles make it suitable for high-throughput screening (HTS) platforms, addressing the pharmaceutical industry's need for efficient drug discovery tools.

From a synthetic perspective, (2S)-1-(2-nitrophenyl)propan-2-ol serves as a precursor for N-heterocyclic compounds, a class gaining traction due to their prevalence in agrochemicals and APIs. Analytical techniques like HPLC chiral separation and X-ray crystallography are critical for characterizing its purity, a frequent query among chemists in online forums. Notably, its CAS No. 2227724-19-6 is often searched alongside terms like "enantiomeric excess" and "asymmetric hydrogenation", reflecting its niche in stereoselective transformations.

Environmental and regulatory considerations also shape its applications. Unlike volatile organic compounds (VOCs), this molecule exhibits moderate biodegradability, a feature highlighted in EPA compliance discussions. Its low ecotoxicity aligns with the Principles of Green Chemistry, making it a candidate for benign-by-design strategies. These attributes resonate with industries seeking REACH-compliant alternatives, a trending topic in regulatory databases.

In material science, derivatives of (2S)-1-(2-nitrophenyl)propan-2-ol have shown promise in liquid crystal formulations and photoresists. A 2024 Advanced Materials study demonstrated its role in tuning mesophase behavior, addressing demands for flexible electronics. Such innovations correlate with rising searches for "smart materials" and "molecular engineering", underscoring its interdisciplinary appeal.

To conclude, CAS No. 2227724-19-6 represents a versatile building block bridging medicinal chemistry, catalysis, and sustainable technology. Its chirality and functional groups position it at the forefront of precision synthesis, while its compliance with green metrics ensures long-term viability. As AI-driven retrosynthesis tools evolve, this compound's data-rich profile will likely fuel further computational and experimental breakthroughs.